Cas no 5840-22-2 (2-Hydroxy-N-(4-methoxy-2-methylphenyl)-11H-benzoacarbazole-3-carboxamide)

2-Hydroxy-N-(4-methoxy-2-methylphenyl)-11H-benzoacarbazole-3-carboxamide Properties

Names and Identifiers

• 2-Hydroxy-N-(4-methoxy-2-methylphenyl)-11H-benzo[a]carbazole-3-carboxamide
• C.I. 37590
• Naphtanilide SR
• Naphthol AS-SR
• Azoic Coupling Component 25
• Amanil Naphthol AS-SR
• Naphtol AS-SRLL
• Tulathol AS SR
• 5840-22-2
• EINECS 227-429-8
• NSC50653
• C.I. Azoic Coupling Component 25
• NS00021228
• SCHEMBL5819536
• 11H-Benzo[a]carbazole-3-carbox-p-anisidide, 2-hydroxy-2'-methyl-
• NSC 50653
• 11H-Benzo[a]carbazole-3-carboxamide, 2-hydroxy-N-(4-methoxy-2-methylphenyl)-
• DTXSID2064020
• NSC-50653
• 11H-Benzo(a)carbazole-3-carboxamide, 2-hydroxy-N-(4-methoxy-2-methylphenyl)-
• 2-Hydroxy-4'-methoxy-2'-methyl-11H-benzo(a)carbazole-3-carboxanilide
• 11H-Benzo[a]carbazole-3-carboxamide,2-hydroxy-N-(4-methoxy-2-methylphenyl)-
• GMGDWNYWMLZUEF-UHFFFAOYSA-N
• 2-hydroxy-n-(4-methoxy-2-methylphenyl)-11h-benzo[a]carbazole-3-carboxamide
• +Expand

• MDL： MFCD00129842
• InChIKey： GMGDWNYWMLZUEF-UHFFFAOYSA-N
• Inchi： 1S/C25H20N2O3/c1-14-11-16(30-2)8-10-21(14)27-25(29)20-12-15-7-9-18-17-5-3-4-6-22(17)26-24(18)19(15)13-23(20)28/h3-13,26,28H,1-2H3,(H,27,29)
• SMILES： CC1=CC(=CC=C1NC(=O)C2=C(C=C3C(=C2)C=CC4=C3NC5=CC=CC=C45)O)OC

Computed Properties

• Exact Mass: 396.14700
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 396.147
• Heavy Atom Count: 30
• Complexity: 628
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6
• Topological Polar Surface Area: 74.4A^2

Experimental Properties

• LogP: 5.82220
• PSA: 74.35000
• Refractive Index: 1.792
• Boiling Point: 603.7 ºC at 760 mmHg
• Flash Point: 318.9 ºC
• Density: 1.378